Cas no 2228195-90-0 (2,2,4,4,5,5,5-heptafluoropentan-1-amine)

• Product Name: 2,2,4,4,5,5,5-heptafluoropentan-1-amine
• CAS No: 2228195-90-0
• MF: C₅H₆F₇N
• MW: 213.096665859222
• CID: 5807649
• PubChem ID: 165966894
• Update Time: 2025-10-28

2,2,4,4,5,5,5-heptafluoropentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,5,5,5-heptafluoropentan-1-amine
• EN300-2007384
• 2228195-90-0

• Inchi： 1S/C5H6F7N/c6-3(7,2-13)1-4(8,9)5(10,11)12/h1-2,13H2
• InChI Key： KXXRMTQBZKEXCO-UHFFFAOYSA-N
• SMILES： FC(CN)(CC(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 213.03884633g/mol
• Monoisotopic Mass: 213.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2,2,4,4,5,5,5-heptafluoropentan-1-amine

2,2,4,4,5,5,5-Heptafluoropentan-1-amine (CAS No. 2228195-90-0): An Overview of a Promising Fluorinated Amine

2,2,4,4,5,5,5-Heptafluoropentan-1-amine (CAS No. 2228195-90-0) is a highly fluorinated amine that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its heptafluoropentyl group attached to an amine functional group, making it a valuable candidate for research and development in areas such as pharmaceuticals, materials science, and chemical synthesis.

The heptafluoropentan-1-amine molecule is notable for its high fluorine content, which imparts several advantageous properties. Fluorine atoms are known for their strong electronegativity and small atomic radius, leading to enhanced stability and reactivity in organic compounds. These characteristics make 2,2,4,4,5,5,5-heptafluoropentan-1-amine an attractive building block for the synthesis of advanced materials and pharmaceutical intermediates.

In the realm of pharmaceutical research, heptafluoropentan-1-amine has shown promise as a precursor for the development of novel drugs. The fluorinated structure can enhance the lipophilicity and metabolic stability of drug molecules, potentially improving their bioavailability and therapeutic efficacy. Recent studies have explored the use of heptafluoropentan-1-amine derivatives in the treatment of various diseases, including cancer and neurodegenerative disorders.

One notable application of heptafluoropentan-1-amine is in the field of materials science. Fluorinated amines are often used to modify the surface properties of materials, such as polymers and coatings. The presence of fluorine atoms can reduce surface energy and improve water repellency, making these materials suitable for use in various industrial applications. For example, heptafluoropentan-1-amine can be used to create superhydrophobic surfaces that are resistant to water and other liquids.

From a synthetic chemistry perspective, heptafluoropentan-1-amine offers several advantages. Its high reactivity and stability make it a versatile reagent in organic synthesis. Researchers have developed efficient methods for the preparation of heptafluoropentan-1-amine, including direct fluorination techniques and multistep synthetic routes. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound can be produced on a large scale for commercial applications.

The environmental impact of heptafluoropentan-1-amine is also an important consideration. Fluorinated compounds are known for their persistence in the environment due to their high stability. However, recent studies have focused on developing more sustainable synthetic methods that minimize the environmental footprint of these compounds. For instance, green chemistry principles are being applied to reduce waste generation and energy consumption during the production process.

In conclusion, 2,2,4,4,5,5,5-heptafluoropentan-1-amine (CAS No. 2228195-90-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.